![molecular formula C9H10O3 B147591 Tropic acid CAS No. 529-64-6](/img/structure/B147591.png)
Tropic acid
Overview
Description
Tropic acid, also known as 2-hydroxybenzoic acid, is a naturally occurring organic compound found in many plants. It is a colorless, crystalline solid with a molecular formula of C7H6O3. This compound is an important intermediate in the biosynthesis of many plant metabolites, such as lignins, flavonoids, and phenolic acids. It is also used in the production of pharmaceuticals, flavorings, and fragrances. In addition, it is used in the manufacture of esters, derivatives, and other compounds.
Scientific Research Applications
Enantioseparation of Tropic Acid and Its Esters :
- This compound and its alkyl esters were successfully separated using capillary electrokinetic chromatography, demonstrating the potential for precise analytical applications in chemical and pharmaceutical research (Peng, Guo, Wei, & Lin, 2009).
Tropinone Synthesis and Its Relation to this compound :
- This compound is related to tropinone, an intermediate in the biosynthesis of tropane alkaloids. A study on the synthesis of tropinone via a polyketide synthase and P450-mediated cyclization highlights the biochemical pathways related to this compound derivatives (Bedewitz, Jones, D’Auria, & Barry, 2018).
Research on Natural Products Including Tropones :
- Although not directly on this compound, research on bacterial tropones, compounds with a structure similar to this compound, suggests potential applications in pharmaceuticals due to their bioactivities (Duan, Petzold, Saleem-Batcha, & Teufel, 2020).
Tryptophan Research Relevant to this compound Chemistry :
- Studies on tryptophan, an amino acid with some structural similarities to this compound, provide insights into its biochemical behavior and potential applications, which may indirectly inform the understanding of this compound’s properties (Moretti & Guidi, 2002); (Rosa et al., 2023).
Conformational Flexibility in Biomolecules Related to Tryptophan :
- Research on the conformational flexibility of tryptamine and 3-indole-propionic acid, both related to tryptophan and structurally relevant to this compound, can provide insights into the chemical behavior and potential applications of this compound (Carney & Zwier, 2001).
Safety and Hazards
Tropic acid can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid dust formation, avoid breathing mist, gas or vapors, avoid contacting with skin and eye, use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, and remove all sources of ignition .
Mechanism of Action
Target of Action
Tropic acid is a key component in the synthesis of certain anticholinergic drugs, such as atropine and scopolamine . These drugs primarily target muscarinic acetylcholine receptors (mAChR) . These receptors play a crucial role in various functions of the nervous system, including smooth muscle contraction, heart rate regulation, and glandular secretion .
Mode of Action
When it is used to synthesize drugs like atropine, the resulting compound acts as anon-selective antagonist of muscarinic acetylcholine receptors . This means that these drugs bind to mAChR and block their activation by acetylcholine, a neurotransmitter. This blockade inhibits the parasympathetic nerve impulses, leading to effects such as pupil dilation (mydriasis) and paralysis of the eye’s ciliary muscle (cycloplegia) .
Biochemical Pathways
The biochemical pathways involving this compound primarily concern its role in the synthesis of anticholinergic drugs. For instance, this compound reacts with tropine to produce atropine . Similarly, it reacts with scopine in a Fischer esterification process to produce scopolamine . These reactions are part of larger biochemical pathways involving the metabolism and action of these drugs.
Pharmacokinetics
For example, atropine, a drug synthesized from this compound, is well absorbed orally and reaches significant levels in the central nervous system within 30-60 minutes . It has a two-phase elimination process with a rapid half-life of 2 hours and a slower half-life of 13 hours . It undergoes hepatic metabolism and subsequent renal excretion .
Result of Action
The primary result of the action of drugs synthesized from this compound, such as atropine, is the blockade of muscarinic acetylcholine receptors. This leads to various physiological effects, including dilation of the pupil and paralysis of the ciliary muscle in the eye . These effects are useful in diagnostic procedures involving the eye .
Action Environment
The action of drugs synthesized from this compound can be influenced by various environmental factors. For instance, the absorption, distribution, metabolism, and excretion of these drugs can be affected by factors such as the individual’s age, liver function, and the presence of other drugs . .
Biochemical Analysis
Biochemical Properties
It is known that Tropic acid is used in the chemical synthesis of atropine and hyoscyamine , indicating that it may interact with enzymes, proteins, and other biomolecules involved in these synthesis processes.
Cellular Effects
Given its role in the synthesis of atropine and hyoscyamine , it may influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism.
Molecular Mechanism
It is known to be involved in the synthesis of atropine and hyoscyamine , suggesting it may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression.
properties
IUPAC Name |
3-hydroxy-2-phenylpropanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10O3/c10-6-8(9(11)12)7-4-2-1-3-5-7/h1-5,8,10H,6H2,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JACRWUWPXAESPB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(CO)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90862179 | |
Record name | (+/-)-2-Phenyl-3-hydroxypropionic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90862179 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
552-63-6, 529-64-6 | |
Record name | (±)-Tropic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=552-63-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Tropic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000552636 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | TROPIC ACID | |
Source | DTP/NCI | |
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Record name | Benzeneacetic acid, .alpha.-(hydroxymethyl)- | |
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Record name | (+/-)-2-Phenyl-3-hydroxypropionic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90862179 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (±)-(hydroxymethyl)phenylacetic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.008.201 | |
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Record name | Tropic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.007.697 | |
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Record name | TROPIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/9RM4U80765 | |
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Record name | Tropate | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0062590 | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the primary biosynthetic origin of tropic acid in plants like Datura stramonium?
A1: Research indicates that phenylalanine is the primary precursor for this compound biosynthesis in Datura stramonium. [, , , ] Feeding experiments with radiolabeled phenylalanine have demonstrated its incorporation into the this compound moiety of hyoscyamine and scopolamine. [, , , ] While tryptophan was initially proposed as a potential precursor, studies have shown its contribution to be minor in comparison to phenylalanine. []
Q2: Can you elaborate on the role of phenylalanine and other potential intermediates in the this compound biosynthetic pathway?
A2: While phenylalanine is established as the primary precursor, the exact sequence of intermediates leading to this compound is still under investigation. [, , , , ] Feeding experiments with labeled phenylpyruvate and phenyllactate suggest that phenyllactate is a closer precursor to this compound than phenylpyruvate. [] The stereochemistry of the conversion from phenylalanine to this compound has also been investigated, showing that the carboxyl group of phenylalanine migrates to its prochiral C-3 position with retention of configuration. [] Furthermore, research suggests that a mutase enzyme plays a key role in the biosynthesis of this compound by catalyzing the stereospecific rearrangement of 3-phenyllactate to tropate. []
Q3: How is this compound metabolized in different species?
A3: Metabolism of this compound, particularly when it is a component of larger molecules like atropine, shows significant species specificity. [] For example, in a study with Pseudomonas AT3, this compound was preferentially metabolized before tropine during the diauxic growth on atropine. [] In mammals, studies have shown that this compound is a major metabolite of scopolamine in rabbits and guinea pigs, while its significance is lower in mice and rats. []
Q4: What is the chemical structure of this compound?
A4: this compound is an aromatic carboxylic acid with the systematic name 2-phenyl-3-hydroxypropanoic acid. Its structure consists of a benzene ring attached to a propanoic acid chain with a hydroxyl group at the β-carbon.
Q5: What are the molecular formula, weight, and key spectroscopic features of this compound?
A5: The molecular formula of this compound is C9H10O3, and its molecular weight is 166.17 g/mol. While the provided research papers do not contain detailed spectroscopic data on this compound itself, techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been used to elucidate the structures of this compound derivatives and metabolites. [, , , , ] For instance, 13C NMR spectroscopy was instrumental in analyzing the incorporation of labeled precursors into the this compound moiety of hyoscyamine and understanding the stereochemical course of the mutase involved in its biosynthesis. [, ]
Q6: How does the stereochemistry of this compound affect its biological activity?
A6: this compound possesses a chiral center, resulting in two enantiomers: (R)-(+)-tropic acid and (S)-(−)-tropic acid. The naturally occurring form, (S)-(−)-tropic acid, is the pharmacologically active enantiomer and constitutes the this compound moiety in hyoscyamine and scopolamine. [, , , ]
Q7: What are some notable chemical reactions involving this compound and its derivatives?
A7: Several studies have explored the chemical synthesis and modification of this compound and its derivatives. One study focused on the synthesis of this compound from methyl phenylacetate and paraformaldehyde. [] Other research highlighted the synthesis of tropine-labeled atropine, which involved the esterification of tropine with this compound. [] Furthermore, the preparation of enantiomerically pure this compound esters with amino alcohols has been investigated. [] These studies provide valuable insights into the synthetic manipulation of this compound for various applications.
Q8: What are the potential areas for future research on this compound?
A9: Despite extensive research, some aspects of this compound biosynthesis remain elusive. Investigating the intricate enzymatic machinery responsible for the rearrangement of phenylalanine to this compound, including the mutase enzyme, could offer valuable insights. [] Additionally, exploring the potential of metabolic engineering to enhance this compound production in plants or microbial systems could be of significant interest for increasing the yield of valuable tropane alkaloids.
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